molecular formula C9H7ClN2O B14816512 6-Chloro-3-cyclopropoxypicolinonitrile

6-Chloro-3-cyclopropoxypicolinonitrile

Cat. No.: B14816512
M. Wt: 194.62 g/mol
InChI Key: PKSWGMYYPFVIKV-UHFFFAOYSA-N
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Description

6-Chloro-3-cyclopropoxypicolinonitrile is a heterocyclic organic compound featuring a picolinonitrile backbone substituted with a chlorine atom at the 6-position and a cyclopropoxy group at the 3-position.

Properties

Molecular Formula

C9H7ClN2O

Molecular Weight

194.62 g/mol

IUPAC Name

6-chloro-3-cyclopropyloxypyridine-2-carbonitrile

InChI

InChI=1S/C9H7ClN2O/c10-9-4-3-8(7(5-11)12-9)13-6-1-2-6/h3-4,6H,1-2H2

InChI Key

PKSWGMYYPFVIKV-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(N=C(C=C2)Cl)C#N

Origin of Product

United States

Preparation Methods

The synthesis of 6-Chloro-3-cyclopropoxypicolinonitrile typically involves the reaction of 6-chloropicolinonitrile with cyclopropanol under specific conditions. The reaction is usually catalyzed by a base such as potassium carbonate (K2CO3) and conducted in a solvent like dimethylformamide (DMF) at elevated temperatures . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring higher yields and purity.

Chemical Reactions Analysis

6-Chloro-3-cyclopropoxypicolinonitrile undergoes various chemical reactions, including:

Common reagents used in these reactions include bases like potassium carbonate, oxidizing agents like hydrogen peroxide, and catalysts like palladium. The major products formed depend on the specific reaction and conditions employed.

Mechanism of Action

The mechanism of action of 6-Chloro-3-cyclopropoxypicolinonitrile involves its interaction with specific molecular targets and pathways. For instance, it may inhibit certain enzymes or receptors, leading to the modulation of biological processes . The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

6-Chloro-4-hydroxypyrimidine (CAS 4765-77-9)

Structural Differences :

  • Backbone: Pyrimidine ring (6-membered, two nitrogen atoms) vs. picolinonitrile (pyridine ring with a nitrile group).
  • Substituents : Chlorine at position 6 and hydroxyl (-OH) at position 4 vs. chlorine at 6 and cyclopropoxy at 3.

Reactivity :

  • Hydroxyl groups increase polarity and solubility in polar solvents compared to the cyclopropoxy group, which may reduce solubility but improve membrane permeability.

6-Amino-5-nitropicolinonitrile

Structural Differences :

  • Substituents: Amino (-NH₂) at position 6 and nitro (-NO₂) at position 5 vs. chlorine at 6 and cyclopropoxy at 3.

6-Chloro-3-methylpicolinonitrile (CAS 1201924-31-3)

Structural Differences :

  • Substituents : Methyl (-CH₃) at position 3 vs. cyclopropoxy.

Reactivity :

  • Methyl substituents offer metabolic stability but may reduce binding affinity compared to cyclopropoxy’s unique electronic profile.

Comparative Data Table

Compound Name CAS Number Backbone Substituents (Positions) Key Applications Reactivity Insights
6-Chloro-3-cyclopropoxypicolinonitrile N/A Picolinonitrile Cl (6), cyclopropoxy (3) Pharmaceutical intermediates High steric demand, moderate solubility
6-Chloro-4-hydroxypyrimidine 4765-77-9 Pyrimidine Cl (6), OH (4) Antimetabolite synthesis High polarity, hydrogen bonding
6-Amino-5-nitropicolinonitrile N/A Picolinonitrile NH₂ (6), NO₂ (5) Energetic materials, dyes Explosive potential
6-Chloro-3-methylpicolinonitrile 1201924-31-3 Picolinonitrile Cl (6), CH₃ (3) Cross-coupling reactions Metabolic stability

Research Findings and Trends

  • Electronic Effects : Chlorine at position 6 consistently enhances electrophilicity across analogues, facilitating nucleophilic aromatic substitution.
  • Steric and Solubility Trade-offs: Cyclopropoxy groups introduce steric hindrance but may improve lipophilicity for blood-brain barrier penetration, whereas hydroxyl or amino groups favor aqueous solubility.
  • Safety Profiles: Nitro-substituted derivatives (e.g., 6-Amino-5-nitropicolinonitrile) demand rigorous handling protocols compared to chloro- or methyl-substituted variants.

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